Cas no 443890-09-3 (1-Benzyl-4-isocyanopiperidine)

1-Benzyl-4-isocyanopiperidine is a versatile organic compound featuring a piperidine core functionalized with a benzyl group at the 1-position and an isocyano group at the 4-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. The isocyano group offers reactivity for further transformations, such as cycloadditions or nucleophilic additions, while the benzyl moiety provides stability and facilitates selective modifications. Its well-defined reactivity profile and compatibility with various reaction conditions enhance its utility in medicinal chemistry and materials science research. The compound is typically handled under inert conditions due to the sensitivity of the isocyanide functional group.

1-Benzyl-4-isocyanopiperidine structure

Product Name:1-Benzyl-4-isocyanopiperidine

CAS No:443890-09-3

MF:C₁₃H₁₆N₂

MW:200.279542922974

MDL:MFCD02664661

CID:4789199

PubChem ID:2771558

Update Time:2026-02-27

1-Benzyl-4-isocyanopiperidine Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-4-isocyanopiperidine
- AR3743
- SB43470
- AS-45680
- 443890-09-3
- MFCD02664661
- AKOS015959320
- A912710
- 1-Benzyl-4-isocyanopiperidine
- MDL： MFCD02664661
- Inchi： 1S/C13H16N2/c1-14-13-7-9-15(10-8-13)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2
- InChI Key： MSPAZUBEMCLWCB-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCC(CC1)[N+]#[C-]

Computed Properties

Exact Mass: 200.131348519g/mol
Monoisotopic Mass: 200.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 7.6

Experimental Properties

Color/Form: Sticky Oil to Solid

1-Benzyl-4-isocyanopiperidine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

1-Benzyl-4-isocyanopiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B131043-10mg	1-Benzyl-4-isocyanopiperidine	443890-09-3		10mg	$ 50.00	2022-06-01
TRC	B131043-50mg	1-Benzyl-4-isocyanopiperidine	443890-09-3		50mg	$ 95.00	2022-06-01
TRC	B131043-100mg	1-Benzyl-4-isocyanopiperidine	443890-09-3		100mg	$ 135.00	2022-06-01
Chemenu	CM520407-1g	1-Benzyl-4-isocyanopiperidine	443890-09-3	95%	1g	$261	2022-09-01
abcr	AB308279-250 mg	1-Benzyl-4-isocyanopiperidine; 95%	443890-09-3		250MG	€278.70	2022-03-03
abcr	AB308279-1 g	1-Benzyl-4-isocyanopiperidine; 95%	443890-09-3		1g	€360.50	2022-03-03
AstaTech	AR3743-0.25/G	1-BENZYL-4-ISOCYANOPIPERIDINE	443890-09-3	95%	0.25g	$169	2023-09-15
AstaTech	AR3743-1/G	1-BENZYL-4-ISOCYANOPIPERIDINE	443890-09-3	95%	1g	$225	2023-09-15
Ambeed	A514934-1g	1-Benzyl-4-isocyanopiperidine	443890-09-3	95%	1g	$319.0	2025-04-19
Ambeed	A514934-100mg	1-Benzyl-4-isocyanopiperidine	443890-09-3	95%	100mg	$70.0	2025-04-19